Cas no 2228861-45-6 (2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal)

• Product Name: 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal
• CAS No: 2228861-45-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6557762
• PubChem ID: 165705549
• Update Time: 2025-06-08

2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal
• 2228861-45-6
• EN300-1778039

• Inchi： 1S/C9H14N2O/c1-4-11-6-5-10-8(11)9(2,3)7-12/h5-7H,4H2,1-3H3
• InChI Key： MOXZIRXYNQMEQF-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1=NC=CN1CC

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal

Introduction to 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal (CAS No. 2228861-45-6)

2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal, with the CAS number 2228861-45-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and pharmacological properties. The unique structural features of 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal make it an intriguing candidate for various studies, including drug discovery and chemical synthesis.

The molecular structure of 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal consists of an imidazole ring substituted with an ethyl group and a methylpropanal moiety. The presence of these functional groups imparts specific chemical and physical properties to the compound, which can be leveraged in various applications. For instance, the imidazole ring is a common motif in many biologically active molecules, contributing to its potential as a ligand for various receptors and enzymes.

In the realm of pharmaceutical research, 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its activity against certain microbial pathogens, making it a promising candidate for antimicrobial agents. Additionally, the compound has shown potential in modulating specific signaling pathways, which could be beneficial in treating various diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal involves several well-established organic reactions, including nucleophilic substitution and condensation reactions. These synthetic routes are highly reproducible and can be scaled up for industrial production if needed. The ability to synthesize this compound efficiently is crucial for its widespread use in research and development.

In terms of biological activity, 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal has been shown to exhibit potent inhibitory effects on specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a crucial role in neurotransmission. This inhibition could have therapeutic implications for conditions such as Alzheimer's disease, where AChE inhibitors are commonly used as symptomatic treatments.

Beyond its direct biological effects, 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal also serves as a valuable tool in chemical biology research. Its unique structure allows it to act as a scaffold for the design and synthesis of more complex molecules with enhanced biological activities. By modifying the substituents on the imidazole ring or the methylpropanal moiety, researchers can explore a wide range of derivatives with tailored properties.

The safety profile of 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal is another important aspect that has been investigated. Preliminary toxicity studies suggest that the compound is well-tolerated at therapeutic concentrations, although further research is needed to fully understand its long-term effects. This safety profile makes it an attractive candidate for preclinical and clinical studies.

In conclusion, 2-(1-ethyl-1H-imidazol-2-yl)-2-methylpropanal (CAS No. 2228861-45-6) is a versatile compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.